Cas no 2287312-02-9 (6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride)

• Product Name: 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride
• CAS No: 2287312-02-9
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 5854519
• PubChem ID: 137944675
• Update Time: 2025-11-01

6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6738516
• 6-Oxa-2-azaspiro[4.5]dec-8-ene;hydrochloride
• 2287312-02-9
• Z3485539679
• 6-oxa-2-azaspiro[4.5]dec-8-ene hydrochloride
• 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride

• Inchi： 1S/C8H13NO.ClH/c1-2-6-10-8(3-1)4-5-9-7-8;/h1-2,9H,3-7H2;1H
• InChI Key： YABKZYAZCFFHNS-UHFFFAOYSA-N
• SMILES： Cl.O1CC=CCC21CNCC2

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride

Recent Advances in the Study of 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride (CAS: 2287312-02-9)

The compound 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride (CAS: 2287312-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

A key area of research has been the optimization of synthetic routes for 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that improves scalability for industrial production. The researchers employed a novel catalytic system that reduced byproduct formation while maintaining stereochemical purity, addressing previous challenges in large-scale synthesis.

Pharmacological investigations have revealed interesting properties of this compound. In vitro studies have shown significant activity as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders. Particularly, its interaction with GABAergic systems has been characterized in detail, with binding affinity measurements indicating selective activity at certain receptor subtypes.

The structural versatility of 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride has made it an attractive scaffold for medicinal chemistry. Recent computational modeling studies have explored its three-dimensional pharmacophore features, identifying key interaction points that could be modified to enhance target specificity. Several research groups have reported successful derivatization strategies that maintain the core spirocyclic structure while introducing functional groups to modulate pharmacokinetic properties.

In the context of drug discovery, this compound has shown promise in early-stage development programs. Preclinical studies in animal models have demonstrated favorable absorption and distribution profiles, with particular attention to its blood-brain barrier penetration capabilities. Toxicology assessments to date indicate an acceptable safety profile, though further comprehensive studies are warranted.

The current research landscape suggests multiple potential therapeutic directions for 6-Oxa-2-azaspiro[4.5]dec-8-ene hydrochloride. Most notably, applications in anxiety disorders, epilepsy, and chronic pain management are being actively investigated. Its mechanism of action appears distinct from existing medications in these therapeutic areas, offering potential advantages in terms of efficacy and side effect profiles.

Future research directions are likely to focus on structure-activity relationship studies to optimize therapeutic potential, as well as more detailed investigations into its molecular targets. The compound's unique spirocyclic architecture continues to inspire novel synthetic approaches and may serve as a template for developing new classes of bioactive molecules in pharmaceutical research.